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Compound of Interest

Compound Name: N-Valerylglycine-d2

Cat. No.: B12384809 Get Quote

An In-depth Technical Guide to N-Valerylglycine-
d2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of N-Valerylglycine-d2. It includes detailed experimental protocols for its synthesis

and analysis, and contextualizes its biological significance through a relevant metabolic

pathway.

Core Properties of N-Valerylglycine-d2
N-Valerylglycine-d2 is the deuterated form of N-Valerylglycine, a glycine derivative. The

incorporation of deuterium isotopes makes it a valuable tool in metabolic research and as an

internal standard for quantitative analysis by mass spectrometry.

Physical and Chemical Data
The following tables summarize the key physical and chemical properties of N-Valerylglycine-
d2 and its non-deuterated analog, N-Valerylglycine.

Table 1: Physical and Chemical Properties of N-Valerylglycine-d2
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Property Value Source

Molecular Formula C₇H₁₁D₂NO₃ N/A

Molecular Weight 161.20 g/mol N/A

CAS Number 3008541-76-9 N/A

Appearance
Solid-Liquid Mixture, Off-white

to light brown
N/A

Storage Conditions

Pure form: -20°C for 3 years,

4°C for 2 years. In solvent:

-80°C for 6 months, -20°C for 1

month.

N/A

Table 2: Physical and Chemical Properties of N-Valerylglycine (Non-deuterated)

Property Value Source

Molecular Formula C₇H₁₃NO₃ [1]

Molecular Weight 159.18 g/mol [1]

CAS Number 24003-66-5 [1][2]

Melting Point 77-79 °C [2]

Boiling Point (Predicted) 381.6 ± 25.0 °C

Density (Predicted) 1.100 ± 0.06 g/cm³

pKa (Predicted) 3.60 ± 0.10

Solubility
Slightly soluble in Chloroform

and Methanol.

Appearance White to Pale Beige Solid

Experimental Protocols
Synthesis of N-Valerylglycine-d2
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A common method for the synthesis of N-acyl amino acids is the Schotten-Baumann reaction,

which can be adapted for the synthesis of N-Valerylglycine-d2. This procedure involves the

acylation of a deuterated amino acid with an acyl chloride in the presence of a base.

Materials:

Glycine-2,2-d2

Valeryl chloride

Sodium hydroxide (NaOH)

Dichloromethane (DCM)

Hydrochloric acid (HCl)

Anhydrous magnesium sulfate

Deionized water

Procedure:

Dissolution: Dissolve Glycine-2,2-d2 in a 1M aqueous solution of sodium hydroxide in a

round-bottom flask, cooled in an ice bath.

Acylation: While stirring vigorously, slowly add valeryl chloride dropwise to the solution.

Maintain the temperature below 5°C.

Reaction: After the addition is complete, continue stirring at room temperature for 2-3 hours.

Acidification: Cool the reaction mixture in an ice bath and acidify to a pH of approximately 2

by the slow addition of 1M hydrochloric acid. A precipitate should form.

Extraction: Extract the aqueous mixture three times with dichloromethane.

Drying: Combine the organic layers and dry over anhydrous magnesium sulfate.
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Solvent Removal: Filter the solution and remove the solvent under reduced pressure using a

rotary evaporator to yield the crude N-Valerylglycine-d2.

Purification by Recrystallization
The crude product can be purified by recrystallization to obtain a higher purity sample.

Materials:

Crude N-Valerylglycine-d2

Ethyl acetate

Hexane

Procedure:

Dissolution: Dissolve the crude N-Valerylglycine-d2 in a minimal amount of hot ethyl

acetate.

Crystallization: Slowly add hexane to the solution until it becomes slightly turbid. Allow the

solution to cool to room temperature, and then place it in an ice bath to induce crystallization.

Isolation: Collect the crystals by vacuum filtration.

Washing: Wash the crystals with a small amount of cold hexane.

Drying: Dry the purified crystals under vacuum.

Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The ¹H NMR spectrum of N-Valerylglycine-d2 is expected to be similar to that of

N-Valerylglycine, with the exception of the signal corresponding to the α-protons of the

glycine moiety, which will be absent due to deuterium substitution. The expected signals for

the valeryl group are: a triplet corresponding to the terminal methyl group, a sextet for the
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adjacent methylene group, a quintet for the next methylene group, and a triplet for the

methylene group adjacent to the carbonyl.

¹³C NMR: The ¹³C NMR spectrum will show signals for the carbonyl carbons of the valeryl

and glycine moieties, as well as for the carbons of the valeryl alkyl chain. The signal for the

α-carbon of the glycine moiety will be a triplet due to coupling with deuterium.

Mass Spectrometry (MS):

Electrospray ionization mass spectrometry (ESI-MS) can be used to confirm the molecular

weight of N-Valerylglycine-d2. The expected [M-H]⁻ ion in negative ion mode would be at m/z

160.2.

Biological Context and Signaling Pathways
N-acyl glycines, including N-Valerylglycine, are metabolites formed through the glycine

conjugation pathway. This pathway plays a role in the detoxification of various acyl-CoA

molecules. The primary enzyme responsible for this conjugation is Glycine N-Acyltransferase

(GLYAT).

Glycine Conjugation Pathway
The following diagram illustrates the general pathway for the formation of N-acyl glycines.
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Caption: Glycine conjugation pathway for the formation of N-acylglycines.

This pathway is particularly important in certain metabolic disorders, such as isovaleric

acidemia, where the accumulation of isovaleryl-CoA is detoxified through conjugation with

glycine to form N-isovalerylglycine.

Experimental Workflows
General Workflow for Synthesis and Purification
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The following diagram outlines the general workflow for the synthesis and purification of N-
Valerylglycine-d2.

Start Materials:
Glycine-d2, Valeryl chloride

Schotten-Baumann Reaction
(Acylation)
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Caption: General workflow for the synthesis and purification of N-Valerylglycine-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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